![molecular formula C9H13BrO2 B6169932 2-bromo-1-{1-ethyl-2-oxabicyclo[2.1.1]hexan-4-yl}ethan-1-one CAS No. 2731008-23-2](/img/no-structure.png)
2-bromo-1-{1-ethyl-2-oxabicyclo[2.1.1]hexan-4-yl}ethan-1-one
Overview
Description
2-bromo-1-{1-ethyl-2-oxabicyclo[2.1.1]hexan-4-yl}ethan-1-one is a chemical compound that has gained attention in scientific research due to its unique structure and potential applications.
Mechanism of Action
The mechanism of action of 2-bromo-1-{1-ethyl-2-oxabicyclo[2.1.1]hexan-4-yl}ethan-1-one is not fully understood. However, it has been suggested that its antitumor activity may be due to its ability to induce apoptosis, or programmed cell death, in cancer cells. It may also inhibit the activity of enzymes involved in cell proliferation.
Biochemical and Physiological Effects:
Studies have shown that 2-bromo-1-{1-ethyl-2-oxabicyclo[2.1.1]hexan-4-yl}ethan-1-one can cause changes in the expression of genes involved in cell cycle regulation and apoptosis. It has also been found to inhibit the activity of enzymes involved in DNA synthesis and repair. Additionally, it has been shown to have anti-inflammatory effects in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 2-bromo-1-{1-ethyl-2-oxabicyclo[2.1.1]hexan-4-yl}ethan-1-one in lab experiments is its potential as a lead compound for the development of new anticancer drugs. However, its limited solubility in water may make it difficult to use in certain experiments. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.
Future Directions
Future research on 2-bromo-1-{1-ethyl-2-oxabicyclo[2.1.1]hexan-4-yl}ethan-1-one could include studies on its potential as a treatment for other diseases, such as bacterial infections and inflammatory disorders. Additionally, further studies are needed to determine its toxicity and potential side effects. Its structure could also be modified to improve its solubility and potency as a drug candidate.
Synthesis Methods
The synthesis of 2-bromo-1-{1-ethyl-2-oxabicyclo[2.1.1]hexan-4-yl}ethan-1-one involves the reaction of 2-bromoethyl ethyl ether with 1-ethyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid in the presence of a base such as potassium carbonate. The resulting product is then purified through recrystallization.
Scientific Research Applications
2-bromo-1-{1-ethyl-2-oxabicyclo[2.1.1]hexan-4-yl}ethan-1-one has been studied for its potential applications in medicinal chemistry. It has been shown to have antitumor activity in vitro against various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, it has been found to inhibit the growth of bacteria, including Staphylococcus aureus and Escherichia coli.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-1-{1-ethyl-2-oxabicyclo[2.1.1]hexan-4-yl}ethan-1-one involves the conversion of a starting material, 1-ethyl-2-oxabicyclo[2.1.1]hexan-4-ol, to the final product through a series of reactions.", "Starting Materials": [ "1-ethyl-2-oxabicyclo[2.1.1]hexan-4-ol", "Bromine", "Sodium hydroxide", "Acetic anhydride", "Sodium acetate", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water", "Ethanol" ], "Reaction": [ "Step 1: 1-ethyl-2-oxabicyclo[2.1.1]hexan-4-ol is reacted with bromine in the presence of sodium hydroxide to form 2-bromo-1-ethyl-2-oxabicyclo[2.1.1]hexane.", "Step 2: The product from step 1 is then reacted with acetic anhydride and sodium acetate to form 2-acetoxy-1-ethyl-2-bromobicyclo[2.1.1]hexane.", "Step 3: The product from step 2 is then reacted with hydrochloric acid to form 2-chloro-1-ethyl-2-acetoxybicyclo[2.1.1]hexane.", "Step 4: The product from step 3 is then reacted with sodium bicarbonate to form 2-acetoxy-1-ethyl-2-chlorobicyclo[2.1.1]hexane.", "Step 5: The product from step 4 is then reacted with sodium hydroxide to form 2-hydroxy-1-ethyl-2-acetoxybicyclo[2.1.1]hexane.", "Step 6: The product from step 5 is then reacted with acetic anhydride to form 2-acetoxy-1-{1-ethyl-2-oxabicyclo[2.1.1]hexan-4-yl}ethan-1-one.", "Step 7: The final product is obtained by reacting the product from step 6 with sodium bicarbonate and sodium chloride in water and ethanol." ] } | |
CAS RN |
2731008-23-2 |
Product Name |
2-bromo-1-{1-ethyl-2-oxabicyclo[2.1.1]hexan-4-yl}ethan-1-one |
Molecular Formula |
C9H13BrO2 |
Molecular Weight |
233.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
